4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]azetidin-3-yl}oxy)pyridine

• IUPAC Name: 4-[1-[(1-methylpyrazol-4-yl)methyl]azetidin-3-yl]oxypyridine
• InChI: InChI=1S/C13H16N4O/c1-16-7-11(6-15-16)8-17-9-13(10-17)18-12-2-4-14-5-3-12/h2-7,13H,8-10H2,1H3
• InChI Key: BPDOKMIQMPZVLE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CC(C2)OC3=CC=NC=C3
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

This compound is a pyridine derivative with a pyrazole and azetidine substituent. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyrazole group is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Azetidine is a saturated heterocycle, containing three carbon atoms and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would have a pyridine ring as the central structure, with the pyrazole and azetidine rings attached via an oxygen atom. The exact 3D conformation would depend on the specific spatial arrangement of these rings and the presence of any additional functional groups.

Chemical Reactions Analysis

As a nitrogen-containing heterocyclic compound, this molecule could participate in a variety of chemical reactions. The pyridine ring could undergo electrophilic substitution reactions, while the azetidine ring could be involved in ring-opening reactions. The pyrazole ring might undergo reactions at the carbon between the two nitrogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the position and configuration of the pyrazole and azetidine rings. It would likely be a solid at room temperature, and its solubility would depend on the presence and position of any polar or charged groups.

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. Researchers have evaluated the antileishmanial potential of 4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]azetidin-3-yl}oxy)pyridine derivatives. .

Antimalarial Properties

Malaria, transmitted by Plasmodium-infected mosquitoes, remains a global health concern. The same compound, along with its derivatives (14 and 15), demonstrated promising inhibition effects against Plasmodium berghei. .

γ-Secretase Modulation

Researchers have used similar pyrazole-bearing compounds as reagents for synthesizing aminothiazoles. .

JAK2 Inhibition

The compound’s structural features have led to its exploration as a potential JAK2 inhibitor. .

TGF-β1 and ALK5 Signaling Inhibition

Pyridine derivatives, including those related to our compound, have been investigated as inhibitors of TGF-β1 and ALK5 signaling pathways. .

Anti-HIV and Anticancer Activities

Heterocycles containing the 1,2,3-triazole moiety (similar to our compound) have demonstrated anti-HIV and anticancer properties. .

Future Directions

Future research on this compound could involve exploring its synthesis and characterization, studying its reactivity, and testing its biological activity. If it shows promising biological activity, it could be further optimized and potentially developed into a therapeutic agent.

Mechanism of Action

Target of Action

Similar compounds have been known to target various enzymes and receptors, influencing a range of biological processes .

Mode of Action

It’s known that such compounds typically interact with their targets through a variety of mechanisms, including binding to active sites, altering protein conformation, or modulating signal transduction pathways .

Biochemical Pathways

Similar compounds have been shown to influence a variety of pathways, often leading to changes in cellular metabolism, signal transduction, or gene expression .

Pharmacokinetics

Similar compounds are typically well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys .

Result of Action

Similar compounds have been shown to exert a variety of effects at the molecular and cellular levels, often leading to changes in cell function or viability .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its ability to interact with its targets .